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Compound of Interest

Compound Name: 5-Bromo-2-iodobenzotrifluoride

Cat. No.: B1271566 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the safety data, handling procedures, and

emergency protocols for 5-Bromo-2-iodobenzotrifluoride (CAS No. 364-12-5). The

information is compiled to ensure safe laboratory practices for professionals involved in

research and development.

Chemical Identification and Physical Properties
5-Bromo-2-iodobenzotrifluoride is a halogenated aromatic compound with the molecular

formula C₇H₃BrF₃I.[1] It is also known by other names including 4-Bromo-1-iodo-2-

(trifluoromethyl)benzene.[1]

Table 1: Physical and Chemical Properties[1]
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Property Value

Molecular Weight 350.9 g/mol

Exact Mass 350.90 Da

Density 2.2 ± 0.1 g/cm³

Melting Point 77-78 °C

Boiling Point 238.6 °C at 760 mmHg

Flash Point 98.1 ± 27.3 °C

Refractive Index 1.556

XLogP3 4.1

Hazard Identification and GHS Classification
This chemical is classified as hazardous. The GHS classification indicates that it can cause

skin irritation, serious eye irritation, and may cause respiratory irritation.[1]

Table 2: GHS Hazard Classification[1]

Hazard Class Category Hazard Statement

Skin irritation 2 H315: Causes skin irritation

Eye irritation 2
H319: Causes serious eye

irritation

Specific target organ toxicity –

single exposure
3

H335: May cause respiratory

irritation

Signal Word: Warning[1]

Pictogram: GHS07 (Exclamation Mark)
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Proper handling and storage are crucial to minimize exposure and ensure laboratory safety.

Handling Procedures
Ventilation: Handle in a well-ventilated place.[1] Use only outdoors or in a well-ventilated

area.[1]

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear chemical safety goggles or a face shield.[2]

Skin Protection: Wear protective gloves and suitable protective clothing.[1][2]

Respiratory Protection: Avoid breathing dust, fume, gas, mist, vapors, or spray.[1] If

ventilation is inadequate, wear respiratory protection.[2]

Hygiene: Wash hands and any exposed skin thoroughly after handling.[1] Do not eat, drink,

or smoke when using this product.[2]

Fire Prevention: Use non-sparking tools and prevent fire caused by electrostatic discharge

steam.[1]

Storage Conditions
Container: Store the container tightly closed in a dry, cool, and well-ventilated place.[1]

Incompatible Materials: Store apart from foodstuff containers or incompatible materials such

as strong oxidizing agents.[1][2]

Storage Environment: Refrigerated storage is recommended.[1] The storage area should be

locked up.[1]

Emergency Procedures
First-Aid Measures
Table 3: First-Aid Measures[1]
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Exposure Route First-Aid Procedure

Inhalation

Remove person to fresh air and keep

comfortable for breathing. Get medical help if

you feel unwell.

Skin Contact

Wash with plenty of water. If skin irritation

occurs, get medical help. Take off contaminated

clothing and wash it before reuse.

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing.

Ingestion
Do NOT induce vomiting. Never give anything

by mouth to an unconscious person.[2]

Chemical Spill Response
A chemical spill should be handled promptly and safely. The following workflow outlines the

general procedure for a spill of 5-Bromo-2-iodobenzotrifluoride.
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Initial Response

Cleanup Procedure

Final Steps

Major Spill Response

Spill Occurs

Alert personnel in the area
and evacuate if necessary

Assess the spill size and immediate hazards

Don appropriate PPE:
- Gloves

- Goggles/Face shield
- Lab coat

- Respirator (if needed)

Minor Spill

Evacuate the area immediately

Major Spill

Contain the spill with inert absorbent material
(e.g., vermiculite, sand)

Absorb the spilled material

Carefully collect the absorbed material
into a labeled waste container

Decontaminate the spill area
with a suitable solvent and then soap and water

Dispose of waste according to
institutional and local regulations

Report the incident to the lab supervisor

End

Contact emergency services
and EH&S

Click to download full resolution via product page

Caption: Workflow for handling a chemical spill of 5-Bromo-2-iodobenzotrifluoride.
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Disposal Considerations
Dispose of contents and container to an appropriate treatment and disposal facility in

accordance with applicable laws and regulations, and product characteristics at the time of

disposal.[1]

Toxicological and Ecological Information
Detailed toxicological and ecological studies for 5-Bromo-2-iodobenzotrifluoride are not

readily available in the searched documents. However, based on its GHS classification, it is

known to be an irritant to the skin, eyes, and respiratory system.[1] As with many halogenated

aromatic compounds, release into the environment should be avoided.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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